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Compound of Interest

Compound Name: LY2365109

Cat. No.: B15616539

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals using the GlyT1

inhibitor, LY2365109, in brain slice preparations.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of LY2365109?

A1: LY2365109 is a potent and selective inhibitor of the glycine transporter 1 (GlyT1).[1][2][3]

GlyT1 is responsible for the reuptake of glycine from the synaptic cleft. By inhibiting GlyT1,

LY2365109 increases the extracellular concentration of glycine.[4][5] Glycine is an obligatory

co-agonist at the N-methyl-D-aspartate (NMDA) receptor.[6] Therefore, elevated glycine levels

potentiate NMDA receptor-mediated excitatory neurotransmission.[6]

Q2: What are the recommended concentrations of LY2365109 for brain slice experiments?

A2: While specific optimal concentrations for LY2365109 in brain slice electrophysiology are

not extensively published, a starting concentration can be extrapolated from its in vitro potency

and concentrations used for other GlyT1 inhibitors. The IC50 of LY2365109 for the human

GlyT1 transporter is 15.8 nM.[1][2] For other GlyT1 inhibitors like NFPS, concentrations in the
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range of 500 nM have been used in brain slice experiments to potentiate NMDA receptor-

mediated currents.[6] It is recommended to perform a concentration-response curve, starting

from a low concentration (e.g., 10 nM) and titrating up to the micromolar range (e.g., 1-10 µM)

to determine the optimal concentration for your specific preparation and experimental question.

Q3: What is a suitable positive control to confirm the action of LY2365109 in my brain slice

preparation?

A3: A suitable positive control is the direct application of the NMDA receptor co-agonist, glycine

or D-serine. If LY2365109 is active, it should produce a similar potentiation of NMDA receptor-

mediated responses as the application of exogenous glycine. For example, you can first record

a baseline NMDA receptor-mediated current, then apply LY2365109 and observe the

potentiation. In a separate experiment, or after a washout period, you can apply a known

concentration of glycine (e.g., 10 µM) to confirm that the NMDA receptors in your slice are

responsive to co-agonist modulation.[6]

Q4: How should I prepare my stock solution of LY2365109?

A4: LY2365109 hydrochloride is soluble in DMSO up to 100 mM and in ethanol up to 50 mM.[1]

It is recommended to prepare a high-concentration stock solution in DMSO (e.g., 10-100 mM)

and then dilute it to the final working concentration in your artificial cerebrospinal fluid (aCSF)

on the day of the experiment. The final concentration of DMSO in the recording solution should

be kept to a minimum (ideally ≤ 0.1%) to avoid off-target effects.
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Issue Potential Cause Recommended Solution

No observable effect of

LY2365109 on NMDA

receptor-mediated currents.

Insufficient drug concentration

at the target site. Brain slices

are thick, and drug penetration

can be slow and incomplete.

The effective concentration in

the slice may be much lower

than in the bath.

Increase the concentration of

LY2365109 in the aCSF. It's

not uncommon for effective

concentrations in brain slices

to be significantly higher than

in cultured cells.[1] Also,

increase the pre-incubation

time to allow for better diffusion

into the tissue.

Degradation of the compound.

Prepare fresh stock solutions

of LY2365109 regularly. Store

the stock solution at -20°C or

-80°C in small aliquots to avoid

repeated freeze-thaw cycles.

Slice health is compromised.

Poor slice viability will result in

diminished synaptic responses

and drug effects.

Ensure optimal slicing and

recovery conditions. Use a

protective recovery method,

such as an NMDG-based

cutting solution, especially for

mature animal tissue.[7]

Visually inspect neurons under

high magnification before

recording to ensure they have

a healthy appearance.

High variability in the response

to LY2365109 between slices.

Inconsistent slice thickness or

quality.

Standardize your slicing

protocol to produce consistent

slice thickness. Ensure the

vibratome blade is sharp and

properly aligned. Discard any

slices that appear unhealthy or

damaged.

Regional differences in GlyT1

expression. The expression of

Ensure you are consistently

recording from the same brain
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GlyT1 can vary between

different brain regions.

region and anatomical layer in

all your experiments.

Unexpected inhibitory or off-

target effects observed.

High concentration of the

vehicle (DMSO).

Ensure the final concentration

of DMSO in your recording

solution is as low as possible

(ideally ≤ 0.1%). Prepare a

vehicle control by applying

aCSF with the same

concentration of DMSO but

without LY2365109.

Activation of inhibitory glycine

receptors at high

concentrations. While

LY2365109 is selective for

GlyT1, very high

concentrations of glycine in the

synapse could potentially

activate strychnine-sensitive

glycine receptors, which are

inhibitory.

Perform a concentration-

response curve to find the

lowest effective concentration.

If inhibitory effects are

suspected, they can be tested

by co-application with a glycine

receptor antagonist like

strychnine.

Quantitative Data Summary
Parameter Value Reference

LY2365109 IC50 (hGlyT1a) 15.8 nM [1][2]

LY2365109 IC50 (GlyT2) > 30,000 nM [1]

LY2365109 Hydrochloride

Solubility in DMSO
Up to 100 mM [1]

LY2365109 Hydrochloride

Solubility in Ethanol
Up to 50 mM [1]

Experimental Protocols
Protocol 1: Preparation of Acute Brain Slices
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This protocol is adapted from standard procedures for preparing acute brain slices for

electrophysiology.

Preparation of Solutions:

Cutting Solution (NMDG-based, ice-cold and continuously bubbled with 95% O2 / 5%

CO2): 92 mM NMDG, 2.5 mM KCl, 1.25 mM NaH2PO4, 30 mM NaHCO3, 20 mM HEPES,

25 mM glucose, 2 mM thiourea, 5 mM Na-ascorbate, 3 mM Na-pyruvate, 0.5 mM CaCl2,

and 10 mM MgSO4. Adjust pH to 7.3-7.4 with HCl.

Artificial Cerebrospinal Fluid (aCSF for recording, bubbled with 95% O2 / 5% CO2): 124

mM NaCl, 2.5 mM KCl, 1.25 mM NaH2PO4, 24 mM NaHCO3, 12.5 mM glucose, 5 mM

HEPES, 2 mM CaCl2, and 2 mM MgSO4.

Animal Anesthesia and Brain Extraction:

Anesthetize the animal (e.g., mouse or rat) with an approved anesthetic protocol.

Perform transcardial perfusion with ice-cold NMDG cutting solution.

Rapidly decapitate the animal and dissect the brain, placing it immediately into the ice-

cold, oxygenated NMDG cutting solution.

Slicing:

Mount the brain on the vibratome stage.

Cut coronal or sagittal slices (typically 300-400 µm thick) in the ice-cold NMDG cutting

solution.

Recovery:

Transfer the slices to a recovery chamber containing NMDG cutting solution at 32-34°C for

10-15 minutes.

Transfer the slices to a holding chamber containing aCSF at room temperature and allow

them to recover for at least 1 hour before starting recordings.
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Protocol 2: Electrophysiological Recording and
Application of LY2365109

Setup:

Transfer a single brain slice to the recording chamber of the electrophysiology setup,

continuously perfused with oxygenated aCSF at a flow rate of 2-3 ml/min at 30-32°C.

Visually identify a healthy neuron for patch-clamp recording.

Recording NMDA Receptor-Mediated Currents:

Perform whole-cell voltage-clamp recordings. To isolate NMDA receptor-mediated

currents, include an AMPA receptor antagonist (e.g., 10 µM NBQX) and a GABAA receptor

antagonist (e.g., 10 µM bicuculline) in the aCSF.

Hold the neuron at a depolarized potential (e.g., +40 mV) to relieve the magnesium block

of the NMDA receptor.

Evoke synaptic responses by electrical stimulation of afferent fibers.

Application of LY2365109:

Record a stable baseline of evoked NMDA receptor-mediated excitatory postsynaptic

currents (EPSCs) for at least 10-20 minutes.

Prepare the desired concentration of LY2365109 in aCSF.

Switch the perfusion to the aCSF containing LY2365109.

Record for a sufficient duration (e.g., 20-30 minutes) to allow the drug to perfuse the slice

and reach a steady-state effect.

Data Analysis:

Measure the amplitude of the NMDA receptor-mediated EPSCs before, during, and after

the application of LY2365109.
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Quantify the potentiation of the EPSC amplitude as a percentage increase from the

baseline.
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Caption: Signaling pathway of LY2365109 action.
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Caption: Experimental workflow for brain slice electrophysiology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15616539?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/post/Why_are_drugs_not_working_on_brain_slice
https://pubmed.ncbi.nlm.nih.gov/3287453/
https://pubmed.ncbi.nlm.nih.gov/23128482/
https://pubmed.ncbi.nlm.nih.gov/23128482/
https://www.researchgate.net/publication/8637927_Glycine_transporter_type_1_blockade_changes_NMDA_receptor-mediated_responses_and_LTP_in_hippocampal_CA1_pyramidal_cells_by_altering_extracellular_glycine_levels
https://pmc.ncbi.nlm.nih.gov/articles/PMC6674096/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6674096/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3797382/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3797382/
https://digitalcommons.providence.org/cgi/viewcontent.cgi?article=1257&context=publications
https://www.benchchem.com/product/b15616539/docs#technical-support-center-modifying-ly2365109-protocols-for-brain-slice-preparations
https://www.benchchem.com/product/b15616539/docs#technical-support-center-modifying-ly2365109-protocols-for-brain-slice-preparations
https://www.benchchem.com/product/b15616539/docs#technical-support-center-modifying-ly2365109-protocols-for-brain-slice-preparations
https://www.benchchem.com/product/b15616539/docs#technical-support-center-modifying-ly2365109-protocols-for-brain-slice-preparations
https://www.benchchem.com/product/b15616539?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15616539?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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